2-Amino-5-methylthiazole

• IUPAC Name: 5-methyl-1,3-thiazol-2-amine
• InChI: InChI=1S/C4H6N2S/c1-3-2-6-4(5)7-3/h2H,1H3,(H2,5,6)
• InChI Key: GUABFMPMKJGSBQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(S1)N
• Molecular Formula: C4H6N2S
• DSSTOX Substance ID: DTXSID10223329
• Molecular Weight: 114.17 g/mol
• CAS RN: 7305-71-7

Description

2-Amino-5-methylthiazole is a heterocyclic building block. It is one of the major alkaline metabolites of tenoxicam (TX) and meloxicam (MX).

Synthesis Analysis

2-Amino-5-methylthiazole can be prepared by the cyclocondensation reaction of 2-chloropropionaldehyde and thiourea at a high yield. It can also be used in the preparation of acrylamide monomer, 5-methyl-2-thiozyl methacrylamide (MTMAAm).

Molecular Structure Analysis

The molecular formula of 2-Amino-5-methylthiazole is C4H6N2S. Its molecular weight is 114.17. The structure is also available as a 2D Mol file or as a computed 3D SD file.

Chemical Reactions Analysis

2-Amino-5-methylthiazole can be used in the preparation of mixed-ligand dien-Cu (II) complexes (dien=diethylenetriamine). It may also be used in the preparation of a new series of Schiff mono/dibase coordination compounds, having potential anticancer and antibacterial activities.

Physical And Chemical Properties Analysis

2-Amino-5-methylthiazole is a solid substance. Its melting point is between 93-98 °C. It is soluble in methanol.

Scientific Research Applications

Pharmaceutical Research

2-Amino-5-methylthiazole: is a key intermediate in the synthesis of various pharmaceutical compounds. . Researchers utilize this compound to study the metabolic pathways and potential side effects of these medications.

Development of Anticancer Agents

This compound has been used in the preparation of Schiff mono/dibase coordination compounds. .

Antibacterial Compound Synthesis

The antibacterial activity of 2-Amino-5-methylthiazole derivatives is another area of interest. .

Chemical Building Block

As a heterocyclic building block, 2-Amino-5-methylthiazole is utilized in the synthesis of more complex chemical structures. .

Ligand in Coordination Chemistry

In coordination chemistry, 2-Amino-5-methylthiazole acts as a ligand to form mixed-ligand dien-Cu(II) complexes. .

Polymer Research

This compound is also involved in the development of novel polymers. .

Safety And Hazards

2-Amino-5-methylthiazole is harmful if swallowed. It may cause damage to organs through prolonged or repeated exposure. It is very toxic to aquatic life with long-lasting effects.

Relevant Papers 2-Amino-5-methylthiazole has been mentioned in several papers. For instance, it has been discussed in the context of anticancer drug discovery. It is also a fundamental part of some clinically applied anticancer drugs.

Q & A

Q1: What is the molecular formula and weight of 2-Amino-5-methylthiazole?

A1: The molecular formula of 2-Amino-5-methylthiazole is C4H6N2S, and its molecular weight is 114.17 g/mol.

Q2: Are there any efficient synthetic routes for 2-Amino-5-methylthiazole?

A2: Yes, several methods have been explored for the synthesis of 2-Amino-5-methylthiazole. One approach utilizes 1,2,3-trichloropropane as the starting material, achieving a yield of 41.3% []. Another method involves the reaction of 2-chloro propionaldehyde with thiourea, resulting in a good yield of the desired compound []. A third synthetic pathway, often used in the production of Meloxicam, involves the condensation of saccharin sodium with an alkyl chloroacetate, followed by a series of reactions ultimately leading to 2-Amino-5-methylthiazole [, , ].

Q3: What spectroscopic techniques are used to characterize 2-Amino-5-methylthiazole?

A3: Common spectroscopic techniques employed for the characterization of 2-Amino-5-methylthiazole and its metal complexes include:

• Infrared Spectroscopy (IR): Provides information about functional groups present in the molecule, such as the characteristic peaks for amino and thiazole rings [, , , ].
• Nuclear Magnetic Resonance (NMR): Elucidates the structure and connectivity of atoms within the molecule, particularly useful for distinguishing isomers and confirming the presence of specific protons [, , ].
• Ultraviolet-Visible Spectroscopy (UV-Vis): Useful for studying electronic transitions and characterizing conjugated systems, often employed in analytical methods for quantification [, ].

Q4: What are the known biological activities of 2-Amino-5-methylthiazole?

A4: 2-Amino-5-methylthiazole serves as a key intermediate in the synthesis of Meloxicam [, , , ], a non-steroidal anti-inflammatory drug (NSAID). Studies have explored its potential as a DNA minor groove binding analog of the antibiotic agent Netropsin []. Additionally, metal complexes incorporating 2-Amino-5-methylthiazole have demonstrated anticancer [] and antimicrobial properties against various bacterial and fungal strains [].

Q5: Is 2-Amino-5-methylthiazole mutagenic?

A6: An in vivo micronucleus test using bone marrow cells of rats concluded that 2-Amino-5-methylthiazole, even at high doses, did not show a significant increase in the frequency of micronucleated cells, suggesting a lack of mutagenic potential at the tested doses [].

Q6: How has computational chemistry contributed to the understanding of 2-Amino-5-methylthiazole and its derivatives?

A7: Computational techniques have proven invaluable in elucidating the binding behavior and thermodynamic properties of 2-Amino-5-methylthiazole and related molecules. For example, molecular dynamics simulations were employed to study the binding of 2-Amino-5-methylthiazole to a mutant form of yeast cytochrome c peroxidase, shedding light on the role of receptor flexibility and entropy in the binding process []. Additionally, theoretical calculations have been used to assess the binding free energies of charged 2-Amino-5-methylthiazole to proteins in explicit-solvent simulations [].

Q7: How do structural modifications affect the activity of 2-Amino-5-methylthiazole derivatives?

A8: Structure-activity relationship (SAR) studies are crucial for understanding how modifications to the 2-Amino-5-methylthiazole scaffold impact biological activity. Research suggests that the presence of the thiazole ring and the amino group are essential for its binding affinity to cytochrome c peroxidase mutants []. Furthermore, the nature and position of substituents on the thiazole ring can influence the strength and specificity of binding, as well as other pharmacological properties like solubility and bioavailability [].

Q8: What is known about the solubility of 2-Amino-5-methylthiazole?

A9: Studies have investigated the solubility of 2-Amino-5-methylthiazole in various organic solvents across a range of temperatures. These studies are essential for understanding its behavior in different environments and for developing suitable formulations [].

Q9: Are there specific analytical methods for the detection and quantification of 2-Amino-5-methylthiazole?

A10: Yes, various analytical techniques have been developed. One method utilizes ratio derivative spectrophotometry for the determination of 2-Amino-5-methylthiazole in the presence of its degradation products, showcasing good accuracy and precision []. Another approach employs liquid chromatography coupled with electrochemical detection for quantifying 2-Amino-5-methylthiazole in biological samples, demonstrating high sensitivity and applicability in pharmacokinetic studies [].